N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)15-7-9-18(10-8-15)24-12-19(23)21-17-6-4-5-16(11-17)20-14(3)22/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: WOBMYUDWGNSNPH-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide, commonly known as AIN-76A, is a chemical compound that has been extensively used in scientific research. It is a synthetic diet that is commonly used in laboratory experiments to provide animals with a balanced and standardized diet.

Mechanism of Action

The mechanism of action of AIN-76A is not well understood. However, it is believed to act by providing animals with a balanced and standardized diet that meets their nutritional requirements. AIN-76A contains all the essential nutrients required by animals, including vitamins, minerals, and amino acids. It is designed to mimic a natural diet, ensuring that animals receive all the necessary nutrients to maintain their health and well-being.
Biochemical and Physiological Effects
AIN-76A has been shown to have a significant impact on various physiological and biochemical parameters in animals. It has been shown to improve growth rates, increase food intake, and reduce mortality rates in laboratory animals. AIN-76A has also been shown to improve immune function, reduce inflammation, and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

AIN-76A has several advantages for laboratory experiments. It provides a standardized and balanced diet that is free from any confounding factors that may affect the results of the study. AIN-76A is also easy to prepare and can be customized to meet the specific nutritional requirements of different animal species. However, AIN-76A also has some limitations. It is a synthetic diet that may not fully replicate the nutritional content of a natural diet. Additionally, AIN-76A may not be suitable for all animal species, and some animals may require a more specialized diet.

Future Directions

There are several future directions for research involving AIN-76A. One area of research is to investigate the effects of AIN-76A on different physiological and biochemical parameters in animals. Another area of research is to investigate the potential use of AIN-76A in clinical studies. Additionally, there is a need to develop new and improved synthetic diets that better replicate the nutritional content of a natural diet.

Synthesis Methods

The synthesis of AIN-76A involves the reaction of 4-isopropylphenol with chloroacetyl chloride to form 2-(4-isopropylphenoxy)acetyl chloride. The resulting product is then reacted with 3-aminobenzoic acid to form N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide. The synthesis of AIN-76A is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

AIN-76A is commonly used in scientific research as a synthetic diet for laboratory animals. It is an essential component of many animal studies, particularly in the field of nutrition research. AIN-76A provides a standardized and balanced diet that is free from any confounding factors that may affect the results of the study. It is commonly used in studies that investigate the effects of diet on various physiological and biochemical parameters.